1-(2-Bromobenzo[d]thiazol-6-yl)butan-1-one

• Molecular Formula: C11H10BrNOS
• Molecular Weight: 284.17 g/mol
• IUPAC Name: 1-(2-bromo-1,3-benzothiazol-6-yl)butan-1-one
• InChI: InChI=1S/C11H10BrNOS/c1-2-3-9(14)7-4-5-8-10(6-7)15-11(12)13-8/h4-6H,2-3H2,1H3
• InChI Key: HBLLWJFYEYXWSX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CC2=C(C=C1)N=C(S2)Br

Description

1-(2-Bromobenzo[d]thiazol-6-yl)butan-1-one is a useful research compound. Its molecular formula is C11H10BrNOS and its molecular weight is 284.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step-3: To a solution of 2-bromo-6-butylbenzo[d]thiazole in acetic acid at 0° C. was added CrO3 in acetic acid. The reaction mixture was allowed to warm to RT and stirred over 2 days. The reaction was neutralized by aq. sodium bicarbonate and extracted with ethyl acetate, washed with brine, dried over anhydrous sodium sulfate and concentrated, The crude product was purified by preparative TLC to afford 1-(2-bromobenzo[d]thiazol-6-yl)butan-1-one. MS (ESI+) m/z 286.2 [M+2]+